Cas no 33465-90-6 (Pachysandiol B)

• Product Name: Pachysandiol B
• CAS No: 33465-90-6
• MF: C₃₀H₅₂O₂
• MW: 444.732689857483
• CID: 2035175
• Update Time: 2025-04-21

Pachysandiol B Chemical and Physical Properties

Names and Identifiers

• Pachysandiol B
• Pachysandiol-B
• pachysanediol-B
• D:A-Friedooleanane-3β,16β-diol

• Inchi： 1S/C30H52O2/c1-19-20(31)9-10-21-26(19,4)12-11-22-27(21,5)15-16-29(7)23-17-25(2,3)13-14-28(23,6)24(32)18-30(22,29)8/h19-24,31-32H,9-18H2,1-8H3
• InChI Key： SAMCEJAKBUEDLX-UHFFFAOYSA-N
• SMILES： CC1C2(CCC3C4(C(C5C(C(C4)O)(C)CCC(C)(C)C5)(C)CCC3(C2CCC1O)C)C)C

Computed Properties

• Exact Mass: 444.397
• Monoisotopic Mass: 444.397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids